Thiazole, 4,5-bis(4-methoxyphenyl)-2-(1-(2-ethoxyethyl)-1H-pyrrol-2-yl)-

• CAS No.: 101001-54-1
• Molecular Formula: C25H26N2O3S
• Molecular Weight: 434.6 g/mol
• IUPAC Name: 2-[1-(2-ethoxyethyl)pyrrol-2-yl]-4,5-bis(4-methoxyphenyl)-1,3-thiazole
• InChI: InChI=1S/C25H26N2O3S/c1-4-30-17-16-27-15-5-6-22(27)25-26-23(18-7-11-20(28-2)12-8-18)24(31-25)19-9-13-21(29-3)14-10-19/h5-15H,4,16-17H2,1-3H3
• InChI Key: JJOKTJKXQWIOAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C=CC=C1C2=NC(=C(S2)C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC

Description

Thiazole, 4,5-bis(4-methoxyphenyl)-2-(1-(2-ethoxyethyl)-1H-pyrrol-2-yl)- is a useful research compound. Its molecular formula is C25H26N2O3S and its molecular weight is 434.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,5-Bis(4-methoxyphenyl)-2-(pyrrol-2-yl)thiazole obtained in the same manner as described in Reference Example 6 (1.81 g, 5 mmole), 2-bromoethyl ethyl ether (0.92 g, 6 mmole), and tetra-n-butylammonium bromide (0.16 g, 0.5 mmole) are refluxed in two phases of benzene (20 ml) and 50% aqueous sodium hydroxide (20 ml) for 4 hours. To the mixture are added water and benzene under ice-cooling, and the mixture is shaken. The benzene layer is taken, washed with water, dried over anhydrous magnesium sulfate, and distilled under reduced pressure to remove the solvent. The residue is subjected to silica gel column chromatography (solvent, ethyl acetate:cyclohexane=1:20) and is recrystallized from n-hexane to give 4,5-bis(4-methoxyphenyl)-2-[1-(2-ethoxyethyl)pyrrol-2-yl]thiazole (0.96 g, yield: 44%).